Cas no 2228083-86-9 (2-amino-3-hydroxy-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 2-amino-3-hydroxy-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2228083-86-9
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 6422175
• PubChem ID: 165791148
• Update Time: 2025-10-25

2-amino-3-hydroxy-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid
• EN300-1959905
• 2228083-86-9
• 2-amino-3-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C9H9F3N2O3/c10-9(11,12)7-4(2-1-3-14-7)6(15)5(13)8(16)17/h1-3,5-6,15H,13H2,(H,16,17)
• InChI Key： SHLSFJZLMLCXFV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(C(C(=O)O)N)O)(F)F

Computed Properties

• Exact Mass: 250.05652664g/mol
• Monoisotopic Mass: 250.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-amino-3-hydroxy-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid

Comprehensive Overview of 2-amino-3-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2228083-86-9)

In the realm of pharmaceutical and biochemical research, 2-amino-3-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2228083-86-9) has emerged as a compound of significant interest. This molecule, characterized by its unique trifluoromethylpyridine moiety and amino acid backbone, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a pyridine ring with a trifluoromethyl group, a combination known to enhance metabolic stability and bioavailability in medicinal chemistry.

The compound's CAS number 2228083-86-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 2-amino-3-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid, reflects its intricate architecture, which includes both hydrophilic (hydroxy and amino) and hydrophobic (trifluoromethyl) functional groups. This duality makes it a versatile candidate for targeting enzymes or receptors requiring specific molecular interactions, a topic frequently explored in recent AI-driven drug design studies.

Recent trends in bioisostere replacement strategies have highlighted the value of trifluoromethylated compounds like this one. The CF3 group is often employed to improve a molecule's lipophilicity and binding affinity, aligning with current industry demands for highly selective kinase inhibitors or GPCR modulators. These applications are frequently searched in conjunction with terms such as "fluorine in drug design" or "pyridine derivatives in pharmaceuticals," underscoring the compound's relevance to modern therapeutic development.

From a synthetic chemistry perspective, the preparation of CAS 2228083-86-9 involves multi-step organic transformations, often starting from commercially available 2-(trifluoromethyl)pyridine-3-carbaldehyde. Key steps may include asymmetric aldol reactions to establish the stereocenter at the 3-hydroxy position, followed by protective group strategies to install the amino acid functionality. Such methodologies are widely discussed in green chemistry forums, where researchers seek atom-economical routes to complex heterocycles.

The compound's potential extends beyond traditional small-molecule drugs. With growing interest in proteolysis-targeting chimeras (PROTACs) and molecular glues, its bifunctional nature could make it a valuable linker or warhead component. This aligns with frequent search queries about "E3 ligase ligands" and "targeted protein degradation," areas where trifluoromethylpyridine derivatives have shown promise in preclinical studies.

Analytical characterization of 2-amino-3-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid typically employs advanced techniques such as LC-MS/MS for purity assessment and NMR spectroscopy for structural confirmation. The presence of both 19F and 1H nuclei allows for comprehensive spectral analysis, a feature that facilitates its identification in complex biological matrices—a capability highly valued in metabolomics research.

In formulation science, the compound's zwitterionic nature (due to its amino and carboxyl groups) presents both challenges and opportunities. While this may affect solubility under certain pH conditions, it also enables salt formation with various counterions, a strategy often explored in pharmaceutical cocrystal research. Such properties are frequently investigated in context of "oral bioavailability enhancement"—a persistent focus area in drug development circles.

Environmental fate studies of CAS 2228083-86-9 are limited but crucial, given increasing regulatory emphasis on sustainable chemistry. The trifluoromethyl group, while pharmacologically beneficial, raises questions about biodegradation pathways, making this compound a subject of interest in environmental persistence discussions. These concerns parallel broader searches about "PFAS alternatives" in the chemical industry.

Patent landscapes reveal growing intellectual property activity around pyridine-3-yl propanoic acid derivatives, particularly those with fluoroalkyl substitutions. The specific substitution pattern in 2228083-86-9 appears in several applications related to neurological disorders and inflammatory conditions, reflecting therapeutic areas where modulation of neurotransmitter systems or immune responses is desired.

As the pharmaceutical industry continues to explore privileged scaffolds, compounds like 2-amino-3-hydroxy-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid will likely remain at the forefront of discovery efforts. Its balanced combination of hydrogen bond donors/acceptors and lipophilic character exemplifies modern design principles for CNS-penetrant molecules—another hot topic in blood-brain barrier research.